Cas no 56975-78-1 (1-Octene-2-d1)

• Product Name: 1-Octene-2-d1
• CAS No: 56975-78-1
• MF: C₈H₁₆
• MW: 112.21
• CID: 4760295
• Update Time: 2025-11-02

1-Octene-2-d1 Chemical and Physical Properties

Names and Identifiers

• 1-Octene-2-d1

• Inchi： 1S/C8H16/c1-3-5-7-8-6-4-2/h3H,1,4-8H2,2H3/i3D
• InChI Key： KWKAKUADMBZCLK-WFVSFCRTSA-N
• SMILES： C(CCC)CCC([2H])=C

Additional information on 1-Octene-2-d1

1-Octene-2-d1 (CAS No. 56975-78-1): A Comprehensive Guide to Its Properties and Applications

1-Octene-2-d1 (CAS No. 56975-78-1) is a deuterated derivative of 1-octene, a linear alpha-olefin widely used in chemical research and industrial applications. This compound, specifically labeled with deuterium at the second carbon position, serves as a valuable tool in isotopic labeling studies, NMR spectroscopy, and mechanistic investigations in organic chemistry. Its unique properties make it indispensable for researchers studying reaction pathways, kinetic isotope effects, and molecular dynamics.

The growing interest in deuterated compounds like 1-Octene-2-d1 stems from their applications in pharmaceutical research, where deuterium incorporation can alter metabolic stability and improve drug efficacy. Recent advancements in deuterium chemistry have sparked discussions about "heavy drugs" and their potential benefits, making this compound particularly relevant in contemporary scientific discourse. Researchers frequently search for "deuterated olefins uses" or "CAS 56975-78-1 applications," reflecting the compound's significance in modern chemistry.

From a structural perspective, 1-Octene-2-d1 maintains the same physical properties as its non-deuterated counterpart, with the exception of isotopic effects. The compound appears as a colorless liquid at room temperature, with a characteristic mild hydrocarbon odor. Its deuterium labeling at the 2-position makes it particularly useful for studying hydrogen-deuterium exchange reactions and regioselective transformations in organic synthesis. These features have led to increased interest in "isotopically labeled alkene synthesis" and "deuterium NMR applications" among research communities.

In industrial applications, 1-Octene-2-d1 finds use as a specialty chemical for polymer research and material science. The compound can serve as a model substrate for studying polymerization mechanisms, particularly in the development of polyolefins with modified properties. Recent trends in "sustainable polymer development" and "green chemistry approaches" have further highlighted the importance of such deuterated compounds in understanding and optimizing industrial processes.

The synthesis of 1-Octene-2-d1 typically involves selective deuteration of 1-octene or its precursors using specialized reagents. Modern synthetic approaches emphasize atom economy and reaction efficiency, addressing the growing demand for "cost-effective deuterium labeling methods." Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying the isotopic purity and structural integrity of the final product.

Safety considerations for handling 1-Octene-2-d1 are similar to those for conventional 1-octene, requiring standard laboratory precautions. The compound should be stored in tightly sealed containers under inert atmosphere to prevent degradation. While not classified as hazardous under normal conditions, proper chemical handling protocols should always be followed, as indicated by increasing searches for "safe handling of deuterated chemicals" in scientific databases.

The market for deuterated compounds like 1-Octene-2-d1 has seen steady growth, driven by expanding applications in pharmaceutical development, advanced materials, and analytical chemistry. Suppliers often highlight "high-purity deuterated chemicals" and "custom isotopic labeling services" to meet diverse research needs. The compound's stability and well-characterized properties make it a reliable choice for both academic and industrial laboratories.

Future research directions involving 1-Octene-2-d1 may explore its potential in catalytic systems and renewable energy applications. The scientific community continues to investigate questions like "how does deuteration affect reaction mechanisms" and "what are the advantages of deuterated substrates," indicating sustained interest in this specialized chemical. As analytical techniques become more sophisticated, the demand for precisely labeled compounds is expected to rise accordingly.

In conclusion, 1-Octene-2-d1 (CAS No. 56975-78-1) represents an important tool in modern chemical research, offering unique insights into molecular behavior through isotopic labeling. Its applications span multiple disciplines, from fundamental mechanistic studies to practical industrial processes. The compound's relevance continues to grow alongside advancements in deuterium chemistry and analytical methodologies, making it a subject of ongoing scientific exploration and commercial interest.